Cas no 121249-47-6 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-)
121249-47-6 structure
Product Name:Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
CAS No:121249-47-6
MF:C5H11NO3S
MW:165.210740327835
CID:104776
Update Time:2024-01-24
Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
- Butanoic acid, 2-amino-4-(methylsulfinyl)-, (R*,R*)- (9CI)
- D-Methionine, S-oxide, [S(R)]-rel-
-
- Inchi: 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10-/m1/s1
- InChI Key: QEFRNWWLZKMPFJ-PHNJOPHVSA-N
- SMILES: C(O)(=O)[C@H](N)CC[S@@](C)=O
Computed Properties
- Exact Mass: 165.04603
- Monoisotopic Mass: 165.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4.1
- Topological Polar Surface Area: 99.6A^2
Experimental Properties
- Density: 1.385±0.06 g/cm3(Predicted)
- Boiling Point: 434.3±40.0 °C(Predicted)
- PSA: 80.39
- pka: 2.14±0.10(Predicted)
Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
121249-47-6 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-) Related Products
- 454-41-1(H-DL-MET(O)-OH)
- 4241-59-2((2S)-2-Amino-4-(methylsulfinyl)butanoic acid)
- 820-10-0(DL-Methionine sulfone)
- 62697-73-8(Methionine sulfoxide)
- 41486-92-4(H-D-Met(O2)-OH)
- 7314-32-1(L-Methionine Sulfone)
- 1118-85-0(Butanoic acid, 2-amino-4-(methylsulfonyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk